Cas no 10394-38-4 (1-methyl-1H-1,3-benzodiazol-5-amine)

• Product Name: 1-methyl-1H-1,3-benzodiazol-5-amine
• CAS No: 10394-38-4
• Molecular Formula: C₈H₉N₃
• Molecular Weight: 147.1772
• MDL: MFCD03164349
• CID: 231331
• PubChem ID: 315499

1-methyl-1H-1,3-benzodiazol-5-amine Properties

Names and Identifiers

• 1-Methylbenzoimidazol-5-amine
• 1H-Benzimidazol-5-amine,1-methyl-
• 1-METHYL-1H-BENZIMIDAZOL-5-AMINE
• 1-Methyl-1H-benzimidazol-5-ylamine
• 1-methylbenzimidazol-5-amine
• 1-methyl-1H-benzimidazol-5-amine(SALTDATA: FREE)
• 1-Methyl-1H-benzo[d]imidazol-5-amine
• 1-methyl-1H-benzo[d]imidazol-5-Yamine
• 1-Methyl-1H-benzoimidazol-5-ylamine
• 1-methyl-5-aminobenzimidazole
• 1-methylbenzimidazole-5-ylamine
• 5-amino-1-methylbenzimidazole
• 5-amino-1-methylindazole
• 5-Amino-1-methyl-1H-benzimidazole
• NSC 240760
• 1-methyl-1H-1,3-benzodiazol-5-amine
• BAS 06911370
• NSC240760
• IWBGBYZGEQUDBT-UHFFFAOYSA-N
• 1-methyl-1H-benzoimidazol-
• CS-W006197
• F1791-0755
• BB 0217011
• 1-METHYL-1H-BENZOIMIDAZOL-5-YLAMINE TRIHYDROCHLORIDE
• DS-11292
• NSC-240760
• MFCD09759211
• EN300-96143
• SY046777
• Z57290792
• MFCD03164349
• 1-methyl-1H-benzoimidazol-5-amine
• SCHEMBL212673
• 1-METHYL-1H-1,3-BENZIMIDAZOL-5-AMINE
• AKOS000111804
• J-504991
• DTXSID20311266
• AM86240
• FT-0649895
• SB75467
• 10394-38-4
• 5-amino-1-methyl-1h-benzimidazole
• 1H-Benzimidazol-5-amine, 1-methyl-
• 1-methyl-1h-benzimidazol-5-ylamine
• ALBB-005182
• benzimidazole, 5-amino-1-methyl-
• 1-methyl-1H-benzo[d]imidazol-5-amine
• STK803277
• 1-methyl-1,3-benzodiazol-5-amine
• 1-methyl-1H-benzimidazol-5-amine
• 1-methylbenzoimidazol-5-amine
• 1-Methyl-5-aminobenzimidazole
• 5-Amino-1-methylbenzimidazole

• MDL： MFCD03164349
• InChIKey： IWBGBYZGEQUDBT-UHFFFAOYSA-N
• Inchi： 1S/C8H9N3/c1-11-5-10-7-4-6(9)2-3-8(7)11/h2-5H,9H2,1H3
• SMILES： N1(C([H])([H])[H])C([H])=NC2C([H])=C(C([H])=C([H])C1=2)N([H])[H]

Computed Properties

• Exact Mass: 147.08000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 147.08
• Heavy Atom Count: 11
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8

Experimental Properties

• LogP: 1.73670
• PSA: 43.84000
• Refractive Index: 1.667
• Boiling Point: 348.6°C at 760 mmHg
• Melting Point: 244-246 °C (decomposition) (ethanol ethyl acetate )
• Flash Point: 164.6°C
• Solubility: Slightly soluble (9.3 g/l) (25 º C),
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),

1-methyl-1H-1,3-benzodiazol-5-amine Security Information

• Safety Instruction： 26-39
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： 41
• Signal Word：Warning

1-methyl-1H-1,3-benzodiazol-5-amine Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%